Cas no 1112383-50-2 (7-Methoxy-4-(4-methoxyphenyl)-5-(6-O-β-D-xylopyranosyl-β-D-glucopyranosyl)oxy-2H-1-benzopyran-2-one)

• Product Name: 7-Methoxy-4-(4-methoxyphenyl)-5-(6-O-β-D-xylopyranosyl-β-D-glucopyranosyl)oxy-2H-1-benzopyran-2-one
• CAS No: 1112383-50-2
• MF: C₂₈H₃₂O₁₄
• MW: 592.545289993286
• CID: 2066891
• PubChem ID: 45267097
• Update Time: 2025-06-11

7-Methoxy-4-(4-methoxyphenyl)-5-(6-O-β-D-xylopyranosyl-β-D-glucopyranosyl)oxy-2H-1-benzopyran-2-one Chemical and Physical Properties

Names and Identifiers

• 5-O-[beta-D-xylopyranosyl-(1->6)-beta-D-glucopyranosyl]-7,4'-dimethoxy-4-phenylcoumarin
• CHEMBL555928
• 1112383-50-2
• 7-Methoxy-4-(4-methoxyphenyl)-5-[(6-O-beta-D-xylopyranosyl-beta-D-glucopyranosyl)oxy]-2H-1-benzopyran-2-one
• 7-Methoxy-4-(4-methoxyphenyl)-5-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2S,3R,4S,5R)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)-2H-chromen-2-one
• 7-Methoxy-4-(4-methoxyphenyl)-5-(6-O-β-D-xylopyranosyl-β-D-glucopyranosyl)oxy-2H-1-benzopyran-2-one

• Inchi： 1S/C28H32O14/c1-36-13-5-3-12(4-6-13)15-9-20(30)40-17-7-14(37-2)8-18(21(15)17)41-28-26(35)24(33)23(32)19(42-28)11-39-27-25(34)22(31)16(29)10-38-27/h3-9,16,19,22-29,31-35H,10-11H2,1-2H3/t16-,19-,22+,23-,24+,25-,26-,27+,28-/m1/s1
• InChI Key： JFAJUIZNHKHDGQ-NBCFGUOBSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)O)O)O)OC1=CC(=CC2=C1C(=CC(=O)O2)C1C=CC(=CC=1)OC)OC

Computed Properties

• Exact Mass: 592.17920569g/mol
• Monoisotopic Mass: 592.17920569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 42
• Rotatable Bond Count: 8
• Complexity: 940
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 203Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarin glycosides

Additional information on 7-Methoxy-4-(4-methoxyphenyl)-5-(6-O-β-D-xylopyranosyl-β-D-glucopyranosyl)oxy-2H-1-benzopyran-2-one

Introduction to 7-Methoxy-4-(4-methoxyphenyl)-5-(6-O-β-D-xylopyranosyl-β-D-glucopyranosyl)oxy-2H-1-benzopyran-2-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 1112383-50-2, identified as 7-Methoxy-4-(4-methoxyphenyl)-5-(6-O-β-D-xylopyranosyl-β-D-glucopyranosyl)oxy-2H-1-benzopyran-2-one, represents a fascinating molecule in the realm of chemical biology. This intricate structure, characterized by its polyhydroxylated benzopyranone core and glycosidically linked sugars, has garnered attention due to its potential biological activities and structural complexity. The presence of multiple functional groups, including methoxy and glycosidic moieties, suggests a high degree of specificity in its interactions with biological targets.

Recent advancements in the field of natural product chemistry have highlighted the importance of glycosides in drug discovery. The glycosidic linkage in this compound, specifically the 6-O-β-D-xylopyranosyl-β-D-glucopyranosyl moiety, is a key feature that may contribute to its solubility, stability, and bioavailability. This aspect is particularly relevant in the development of therapeutic agents, where pharmacokinetic properties are critical for clinical efficacy. The benzopyranone core is another significant structural element, known for its presence in various bioactive molecules and natural products.

The 7-Methoxy-4-(4-methoxyphenyl) substituents further enhance the molecular complexity and may play a crucial role in modulating the compound's biological activity. Methoxy groups are commonly found in bioactive natural products and have been implicated in various pharmacological effects. The aromatic ring system, particularly the phenyl ring substituted with another methoxy group, suggests potential interactions with aromatic binding sites in biological targets. This feature is often exploited in drug design to improve binding affinity and specificity.

Current research in chemical biology has demonstrated that molecules with such complex structures often exhibit multifaceted biological activities. The 7-Methoxy-4-(4-methoxyphenyl)-5-(6-O-β-D-xylopyranosyl-β-D-glucopyranosyl)oxy-2H-1-benzopyran-2-one could potentially interact with multiple targets, making it a promising candidate for further investigation. Studies have shown that benzopyranones are involved in various biological processes, including anti-inflammatory, antioxidant, and anticancer activities. The glycosidic moiety may also contribute to these effects by modulating the compound's pharmacokinetic profile.

In the context of drug discovery, the synthesis and characterization of such complex molecules are essential steps toward understanding their potential therapeutic applications. The CAS number 1112383-50-2 serves as a unique identifier for this compound, facilitating its study and comparison with other related molecules. Advances in synthetic chemistry have enabled the efficient preparation of such intricate structures, allowing researchers to explore their biological activities more comprehensively.

The glycosylation pattern in this compound is particularly noteworthy. Glycosides are known for their diverse biological activities and have been extensively studied for their therapeutic potential. The combination of xylose and glucose moieties provides a unique scaffold that may interact with specific enzymes or receptors involved in cellular signaling pathways. Such interactions could lead to novel therapeutic effects, particularly in areas like cancer biology and immunology.

Recent studies have also highlighted the importance of computational methods in analyzing the structure-function relationships of complex molecules like this one. Molecular modeling techniques can provide insights into how the 7-Methoxy group, 4-(4-methoxyphenyl) substituent, and glycosidic linkages interact with biological targets at the molecular level. These computational approaches are complemented by experimental studies, which are essential for validating theoretical predictions and understanding the compound's behavior in vivo.

The benzopyranone core is a well-studied scaffold in medicinal chemistry due to its presence in numerous bioactive natural products. Its ability to undergo diverse chemical modifications makes it a versatile building block for drug discovery. The 5-(6-O-β-D-xypoyanosyl) part is another key feature that may contribute to its biological activity by influencing its solubility and metabolic stability.

In conclusion, 7-Methoxy-4-(4-methoxyphenyl)-5-(6-O-β-D-xypoyanosyl) plays a significant role in modern chemical biology due to its complex structure and potential biological activities. The combination of methoxy groups, phenyl rings, and glycosidic linkages suggests multifaceted interactions with biological targets. Further research is warranted to fully elucidate its therapeutic potential and mechanisms of action. As synthetic chemistry continues to advance, more complex molecules like this one will be accessible for study, contributing to our understanding of life processes and the development of novel therapeutic agents.